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Compound of Interest

Compound Name: Heptylbenzene

Cat. No.: B126430

An In-Depth Technical Guide to Heptylbenzene: Safety, Handling, and Disposal

This guide provides comprehensive safety, handling, and disposal information for
heptylbenzene (CAS No. 1078-71-3), tailored for researchers, scientists, and professionals in
drug development. The following sections detail the compound's hazardous properties,
recommended procedures for safe use, and protocols for environmental protection.

Hazard Identification and Toxicological Profile

Heptylbenzene is a clear, colorless liquid classified as hazardous, primarily due to its
environmental impact.[1][2] While comprehensive toxicological data for humans is limited, the
available information necessitates careful handling to minimize exposure.

GHS Classification

According to the Globally Harmonized System (GHS), heptylbenzene is classified as follows:
e Hazardous to the aquatic environment, short-term (Acute): Category 1.[3]

This classification is based on aggregated GHS information from multiple notifications to the
ECHA C&L Inventory.[1]

GHS Label Elements:

e Pictogram:
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» Signal Word: Warning.[1][3]

e Hazard Statements:
o H400: Very toxic to aquatic life.[1][3]

o Precautionary Statements:
o P273: Avoid release to the environment.[1][3]
o P391: Collect spillage.[1][3]

o P501: Dispose of contents/container in accordance with
local/regional/national/international regulations.[1][3]

Physical and Chemical Properties

A summary of key physical and chemical properties for heptylbenzene is presented in Table 1.
Understanding these properties is crucial for safe handling and storage.

Table 1: Physical and Chemical Properties of Heptylbenzene

© 2025 BenchChem. All rights reserved. 2/11 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/Heptylbenzene
https://www.lookchem.com/sds1078-71-3.html
https://pubchem.ncbi.nlm.nih.gov/compound/Heptylbenzene
https://www.lookchem.com/sds1078-71-3.html
https://pubchem.ncbi.nlm.nih.gov/compound/Heptylbenzene
https://www.lookchem.com/sds1078-71-3.html
https://pubchem.ncbi.nlm.nih.gov/compound/Heptylbenzene
https://www.lookchem.com/sds1078-71-3.html
https://pubchem.ncbi.nlm.nih.gov/compound/Heptylbenzene
https://www.lookchem.com/sds1078-71-3.html
https://www.benchchem.com/product/b126430?utm_src=pdf-body
https://www.benchchem.com/product/b126430?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b126430?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Property Value Source(s)
Molecular Formula CisHzo [11[4115]
Molecular Weight 176.30 g/mol [1105]161[7]
Appearance Clear, colorless liquid [2][4]6][8]
CAS Number 1078-71-3 [1][5][71[8]
Melting Point -48 °C [61[8]
Boiling Point 233-235°C [61[71[8]
Density 0.86 g/mL at 25 °C 61718191
Vapor Pressure 0.031 mm Hg [2]

Flash Point 95 °C [7]
Solubility Insoluble in water; Soluble in ]

organic solvents

Refractive Index

n20/D 1.485

[61t71e]

Toxicological Summary

Direct, quantitative toxicity data such as LD50 or LC50 values for heptylbenzene are not

readily available in public literature. However, it is noted that the substance may cause

irritation.[1][2] The primary health and safety concern is derived from its structural class

(aromatic hydrocarbons) and its GHS classification.

o Occupational Exposure Limits: No specific occupational exposure limits (e.g., PEL, TLV)

have been established for heptylbenzene.[10] Therefore, exposure should be minimized to

the lowest achievable level.

Safety and Handling

Proper handling procedures are essential to ensure personnel safety and prevent

environmental release. A general workflow for handling heptylbenzene in a laboratory setting

is outlined below.
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Figure 1: General workflow for safe handling and storage of heptylbenzene.
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Personal Protective Equipment (PPE)

Given the potential for irritation and the lack of comprehensive toxicity data, appropriate PPE
must be worn at all times:

o Eye Protection: Safety goggles or a face shield.[11]
» Hand Protection: Chemical-resistant gloves (e.g., nitrile).[11]

» Skin and Body Protection: A lab coat and closed-toe shoes are mandatory.[11]

Engineering Controls

All work with heptylbenzene should be conducted in a well-ventilated area, preferably within a
chemical fume hood, to minimize inhalation exposure.[3][11]

Incompatibilities

Heptylbenzene is incompatible with strong oxidizing agents.[6][8][9] Contact with these
materials should be avoided to prevent vigorous reactions.

Accidental Release and First Aid

In the event of a spill or exposure, immediate and appropriate action is critical.

Spill Response

A systematic approach to spill management is crucial to prevent environmental contamination
and personnel exposure.

Click to download full resolution via product page
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Figure 2: Workflow for responding to a heptylbenzene spill.

Key Spill Response Steps:

¢ Environmental Precautions: Prevent further leakage or spillage if it is safe to do so. Do not
allow the product to enter drains, as it is very toxic to aquatic life.[3]

e Containment: Use personal protective equipment.[3] Absorb the spill with an inert material
(e.g., sand, vermiculite) and collect the spillage.[3]

o Cleanup: Place the absorbed material into a suitable, closed container for disposal.[3]

First-Aid Measures

o General Advice: If exposure occurs, consult a physician and show them the Safety Data
Sheet (SDS).[3]

e Inhalation: Move the person to fresh air.

o Skin Contact: Immediately remove contaminated clothing. Rinse skin thoroughly with plenty
of water.[3]

o Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses, if
present and easy to do. Continue rinsing for at least 15 minutes and consult a physician.[3]

 Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water and consult a physician.[3]

Disposal Guidelines

The disposal of heptylbenzene must be managed carefully to prevent environmental harm, in
line with its GHS classification.[11]

Disposal Workflow

All waste containing heptylbenzene must be treated as hazardous waste.
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Figure 3: Decision and procedural flow for the disposal of heptylbenzene waste.

Regulatory Compliance
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Disposal must comply with all applicable federal, state, and local regulations.[11] Do not
dispose of heptylbenzene down the drain or into the environment.[3] The primary method of
disposal should be through a licensed hazardous waste management company, typically via
incineration.[12]

Experimental Protocols

Specific experimental protocols for assessing the safety of heptylbenzene are not widely
published. However, generalized protocols for analogous aromatic hydrocarbons can be
adapted. The following represents a conceptual methodology for assessing key safety-related
parameters.

Protocol: Assessment of Acute Dermal Irritation

This protocol is based on standardized OECD guidelines for testing of chemicals.
o Objective: To determine the potential of heptylbenzene to cause skin irritation.
o Test System: Healthy, young adult albino rabbits (one sex is sufficient).

» Methodology:

(¢]

Approximately 24 hours before the test, clip the fur from the dorsal area of the trunk of the
test animals.

o

Apply 0.5 mL of heptylbenzene to a small area (approx. 6 cm?) of the clipped skin. Cover
the test site with a gauze patch and non-irritating tape.

o

A separate, untreated area of skin serves as a control.

[¢]

The exposure period is 4 hours. After exposure, remove the patch and wash the treated
area with a suitable solvent followed by water to remove any residual test substance.

e Observations:

o Observe and grade the test sites for erythema (redness) and edema (swelling) at 1, 24,
48, and 72 hours after patch removal.
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o Grading is performed according to a standardized scoring system (e.g., Draize scale).

o Data Analysis: The mean scores for erythema and edema are calculated for each
observation time. The substance is classified as an irritant if the scores exceed a predefined
threshold according to the GHS criteria.

Protocol: Assessment of Aquatic Toxicity

This protocol outlines a general method to confirm the high aquatic toxicity of heptylbenzene.

o Objective: To determine the acute toxicity of heptylbenzene to an aquatic species (e.qg.,
Daphnia magna).

o Test System: Daphnia magna, 24-hour old neonates.
o Methodology:

o Prepare a series of test solutions of heptylbenzene in a suitable culture medium. Due to
its low water solubility, a carrier solvent may be necessary.

o Expose groups of Daphnia (e.g., 20 individuals per group, with 4 replicates) to each test
concentration for a period of 48 hours.

o Include a control group (medium only) and a solvent control group if a carrier is used.
e Observations:

o Record the number of immobilized Daphnia in each test vessel at 24 and 48 hours.
Immobilization is defined as the inability to swim within 15 seconds after gentle agitation.

e Data Analysis:

o Calculate the concentration that causes immobilization in 50% of the test organisms
(EC50) using appropriate statistical methods (e.g., probit analysis).

o This EC50 value is then used to confirm the GHS classification for acute aquatic toxicity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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